![molecular formula C15H28N2O2 B2687846 Tert-butyl 3-(piperidin-4-yl)piperidine-1-carboxylate CAS No. 1314704-07-8](/img/structure/B2687846.png)
Tert-butyl 3-(piperidin-4-yl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-(piperidin-4-yl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 1314704-07-8 . It has a molecular weight of 268.4 . It is usually in the form of a powder .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 268.4 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis of Biologically Active Compounds
Intermediate for Crizotinib and Vandetanib : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a crucial intermediate in synthesizing crizotinib, highlighting its importance in medicinal chemistry for targeting cancer. Another derivative, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, is key in Vandetanib synthesis, showcasing the compound's role in developing kinase inhibitors used in cancer therapy (Kong et al., 2016); (Wang et al., 2015).
Anticancer Drug Intermediates : Research into tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate underscores its significance as an intermediate for small molecule anticancer drugs, emphasizing ongoing efforts to identify new therapeutic options (Zhang et al., 2018).
Contributions to Organic Synthesis
Synthesis of Chiral and Enantiopure Derivatives : The synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common precursor demonstrates the versatility of tert-butyl-2-substituted piperidinecarboxylates in producing chiral compounds, crucial for drug development and organic chemistry (Marin et al., 2004).
Asymmetric Synthesis : Efficient and practical asymmetric synthesis of intermediates for nociceptin antagonists, showcasing the compound's utility in synthesizing complex molecular structures crucial for neuroscience research (Jona et al., 2009).
Properties
IUPAC Name |
tert-butyl 3-piperidin-4-ylpiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O2/c1-15(2,3)19-14(18)17-10-4-5-13(11-17)12-6-8-16-9-7-12/h12-13,16H,4-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSJZMYHXQJRAED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C2CCNCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.